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Compound of Interest

4-Chloropiperidine-1-carbonyl!
Compound Name:
chloride
CAS No.: 2445790-40-7
Cat. No.: B2789111
. J

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Author's Note: This document has been prepared to provide comprehensive safety and
handling information for 4-chloropiperidine-1-carbonyl chloride. As no specific, verified
Safety Data Sheet (SDS) is publicly available for this exact compound, this guide has been
synthesized by a Senior Application Scientist. The information is derived from the known
hazards of its core functional groups—the reactive acyl chloride and the chloropiperidine
scaffold—and is supported by data from structurally analogous compounds. This approach
ensures that the recommendations provided are grounded in established chemical principles
and represent a robust framework for risk assessment and mitigation in a research and
development setting.

Section 1: Chemical Identity and Hazard Synopsis

4-Chloropiperidine-1-carbonyl chloride is a bifunctional molecule incorporating a piperidine
ring, a common scaffold in medicinal chemistry. Its primary hazard profile is dictated by the
presence of the highly electrophilic carbonyl chloride (acyl chloride) functional group. This
group is acutely reactive towards nucleophiles, most notably water, leading to rapid hydrolysis
and the generation of hydrogen chloride (HCI) gas. This reactivity is the root cause of its severe
corrosive properties.
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Chemical Identifiers

Identifier Value

IUPAC Name 4-chloropiperidine-1-carbonyl chloride
Molecular Formula CeHoCI2NO

Molecular Weight 182.05 g/mol

CAS Number Not assigned.

Canonical SMILES

C1C(N(C(=0)Cl)CC1)Cl

GHS Hazard Classification and Synopsis

The compound is classified as hazardous under the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals.[1][2] The primary dangers are severe skin corrosion

and eye damage.

Signal Word: Danger|[3]

Hazard Statements:

e Causes severe skin burns and eye damage.[3][4]

e May cause respiratory irritation.[3]

o Harmful if swallowed.[5]

Precautionary Statements (Selected):

Do not breathe dust/fume/gas/mist/vapors/spray.[3][6]
Wash face, hands, and any exposed skin thoroughly after handling.[3][5]
Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[3][7]
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IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[7]

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[3][6]

Immediately call a POISON CENTER or doctor/physician.[3][6]

Store locked up in a well-ventilated place. Keep container tightly closed.[3]
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Most Effective

Elimination
(Not possible, hazard is inherent)

!
Substitution
(Use a less hazardous reagent if possible)
!

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: The Hierarchy of Controls for Hazard Mitigation.

Mandatory Engineering Controls

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b2789111?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2789111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Chemical Fume Hood: All manipulations of this compound, including weighing, transferring,
and reaction setup, must be performed inside a certified chemical fume hood. [3]The high
reactivity with ambient moisture can release corrosive HCI gas, posing a severe inhalation
risk. [6]* Eyewash Station and Safety Shower: These must be located in immediate proximity
to the workstation. [3]Their location should be confirmed before any work begins.

Personal Protective Equipment (PPE) Protocol

Standard laboratory attire (long pants, closed-toe shoes) is a prerequisite. The following PPE is
mandatory:

PPE Category Specification and Rationale

Chemical safety goggles are required. [8]A full-
face shield must be worn over the goggles
during any procedure with a high splash

Eye & Face Protection g. P J ] P )
potential (e.g., transfers, quenching). [3]This
provides a secondary barrier against splashes

that could cause irreversible eye damage.

A flame-retardant lab coat is required. Wear
appropriate protective gloves to prevent skin
contact. [8]Nitrile gloves may be suitable for

] ] incidental contact, but for extended handling,

Skin Protection ) ) )

consider heavier-duty gloves like neoprene or
butyl rubber. Always check the manufacturer's
glove compatibility data. Contaminated gloves

must be removed and disposed of properly.

Under normal use within a functioning fume

hood, no respiratory protection is needed.
Respiratory Protection [3]However, in the event of a spill or fume hood

failure, a self-contained breathing apparatus

(SCBA) is required for emergency response. [9]

Section 3: Protocols for Safe Handling, Storage, and
Disposal
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Handling and Experimental Workflow

o Preparation: Before handling, ensure the fume hood is operational, the work area is clear of
incompatible materials (especially water, alcohols, and bases), and all required PPE is
donned. [10]2. Inert Atmosphere: Due to its moisture sensitivity, handle the compound under
an inert atmosphere (e.g., nitrogen or argon) whenever possible. This preserves the integrity
of the reagent and prevents the release of HCI gas.

o Dispensing: Use clean, dry glassware and tools (spatulas, syringes). When weighing, do so
in the fume hood. Close the container tightly immediately after dispensing. 4. Reaction
Quenching: Reactions involving acyl chlorides should be quenched carefully. A slow addition
of the reaction mixture to a stirred, cooled quenching solution (e.g., a suitable alcohol like
isopropanol, followed by a weak base like sodium bicarbonate solution) is a standard,
controlled procedure. Never quench with water directly, as the reaction can be violent.

o Post-Handling: After use, decontaminate any reusable equipment. Wash hands and any
exposed skin thoroughly. [11]

Storage Conditions

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place. [3]*
Environment: Store in a dedicated corrosives cabinet. [3]The storage area should be locked
to restrict access to authorized personnel. * Incompatibilities: Segregate from strong
oxidizing agents, acids, bases, and especially any aqueous solutions. [5][12]

Waste Disposal

Chemical waste generators must adhere to local, regional, and national regulations for
hazardous waste. [3][5]1. Excess Reagent: Do not dispose of the material down the drain.
[7]Small amounts of excess reagent should be carefully and slowly quenched with a suitable
alcohol (e.g., isopropanol) in a fume hood to convert the acyl chloride to a less reactive ester.
This solution can then be collected in a designated hazardous waste container. 2.
Contaminated Materials: Any items contaminated with the chemical (e.g., gloves, paper towels,
weighing paper) must be placed in a sealed, labeled hazardous waste container for proper
disposal.

Section 4: Emergency Response Protocols
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Rapid and correct response to an exposure or spill is critical. The following workflow should be
ingrained in all personnel handling this material.

Assess the Situation
(Is it safe to approach?)

Secure the Area
(Alert others, restrict access)

Take Immediate Action
(First Aid / Spill Control)

Action Details

Notify Supervisor & Personal Exposure:

Initiate First Aid

Small Spill:
Begin Containment

Emergency Services

Click to download full resolution via product page

Caption: A streamlined workflow for emergency situations.

First-Aid Measures

Immediate medical attention is required for all exposure routes. [3]
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Exposure

Eye Contact

Symptoms

Severe irritation, pain,
burns, potential for
irreversible eye damage.

[3]

Immediate First-Aid
Protocol

Immediately flush eyes
with copious amounts of
water for at least 15
minutes, holding eyelids
open. [3][6]Remove
contact lenses if present
and easy to do. Continue
rinsing. Call for immediate
medical attention. [6]

Skin Contact

Redness, pain, severe burns,

and tissue damage. [6]

Immediately remove all
contaminated clothing.
[7]Flush the affected skin area
with large amounts of water for
at least 15 minutes. A safety
shower is ideal. Seek

immediate medical attention.

[3]

Inhalation

Burning sensation in the throat
and chest, coughing,
shortness of breath, respiratory
tract irritation. [3][6]

Move the victim to fresh air
immediately. [10]If breathing is
difficult or has stopped, provide
artificial respiration (do not use
mouth-to-mouth). [3]Call for
immediate medical attention.

[7]

| Ingestion | Severe burns to the mouth, throat, and stomach; pain, nausea, vomiting. [6]| DO

NOT induce vomiting. [3]Rinse the mouth with water. If the person is conscious, have them

drink one or two glasses of water. Never give anything by mouth to an unconscious person.

[6]Seek immediate medical attention. [3]|

Spill and Fire Response

o Small Laboratory Spill:
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o Evacuate non-essential personnel and ensure the area is well-ventilated (fume hood
running).

o Wearing full PPE, cover the spill with a dry, inert absorbent material such as vermiculite,
dry sand, or a commercial sorbent. Do not use combustible materials.

o Carefully collect the absorbed material using non-sparking tools and place it into a labeled,
sealable container for hazardous waste disposal. [12] 4. The spill area should then be
decontaminated. Cautiously neutralize the area with a dilute solution of sodium
bicarbonate, followed by a water rinse.

e Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or
"alcohol” resistant foam. [6][10]Do not use a direct water jet, as it will react violently with
the compound.

o Specific Hazards: Thermal decomposition will produce highly toxic and corrosive fumes,
including hydrogen chloride, carbon oxides (CO, COz2), and nitrogen oxides (NOXx). [8]
[9]Firefighters must wear full protective gear and a self-contained breathing apparatus
(SCBA). [12]

References
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¢ OSHA.com. GHS Hazard Sign, Symbol & Pictogram Meanings. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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